Cas no 111697-11-1 (2-Pyrimidinamine,N,N-dibutyl-4-chloro-6-methyl-)

• Product Name: 2-Pyrimidinamine,N,N-dibutyl-4-chloro-6-methyl-
• CAS No: 111697-11-1
• MF: C₁₃H₂₂ClN₃
• MW: 255.786881923676
• CID: 129366
• PubChem ID: 13789827
• Update Time: 2025-04-18

2-Pyrimidinamine,N,N-dibutyl-4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N,N-dibutyl-4-chloro-6-methyl-
• 2-DIBUTYLAMINO-4-CHLORO-6-METHYLPYRIMIDINE
• N,N-dibutyl-4-chloro-6-methylpyrimidin-2-amine
• 111697-11-1
• DTXSID00549500

• Inchi： 1S/C13H22ClN3/c1-4-6-8-17(9-7-5-2)13-15-11(3)10-12(14)16-13/h10H,4-9H2,1-3H3
• InChI Key： WXUTUXQIZCCXMK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N(CCCC)CCCC

Computed Properties

• Exact Mass: 255.15046
• Monoisotopic Mass: 255.1502254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02
• LogP: 3.84500